3-Hydroxydeoxyartemisinin

• CAS No.: 82003-85-8
• Molecular Formula: C15H22O5
• Molecular Weight: 282.33 g/mol
• IUPAC Name: (1R,2R,5S,6R,9R,10S,12R,13R)-2,13-dihydroxy-6,12-dimethyl-8,11-dioxatetracyclo[7.5.1.05,15.010,12]pentadecan-7-one
• InChI: InChI=1S/C15H22O5/c1-6-7-3-4-9(16)8-5-10(17)15(2)13(20-15)12(11(7)8)19-14(6)18/h6-13,16-17H,3-5H2,1-2H3/t6-,7-,8+,9-,10-,11?,12-,13+,15-/m1/s1
• InChI Key: GSQBSUPEPQSKLS-IPWDYVDJSA-N
• SMILES: CC1C2CCC(C3C2C(C4C(O4)(C(C3)O)C)OC1=O)O
• Isomeric SMILES: C[C@@H]1[C@H]2CC[C@H]([C@H]3C2[C@H]([C@H]4[C@](O4)([C@@H](C3)O)C)OC1=O)O
• Synonyms: 3-hydroxydeoxyartemisinin; artemisinin, 3-hydroxydeoxy

Description

3-Hydroxydeoxyartemisinin is a derivative of artemisinin, a sesquiterpene lactone with a critical endoperoxide bridge responsible for its antimalarial activity. This compound is synthesized via microbial biotransformation of artemisinin using Aspergillus niger . Key structural features include the retention of the artemisinin core with a hydroxyl group at position 3 and the loss of an oxygen atom (deoxy modification) .

Identification of 3-hydroxydeoxyartemisinin relies on advanced analytical techniques:

• GC–MS: A molecular ion peak at m/z 240.1 and fragment ions (e.g., m/z 211.1 from CHO loss) .
• NMR: Distinct signals for the hydroxyl group and rearranged furan/lactone moieties compared to parent artemisinin .
• HR-ESI–MS: Confirms molecular weight and fragmentation patterns .

In biotransformation studies, 3-hydroxydeoxyartemisinin accumulates steadily after 2 days of incubation with A. niger, indicating metabolic stability . However, its antiplasmodial activity remains unclear in the provided evidence, as only compounds 2, 3, and 7 were explicitly reported as inactive .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparison

Compound	Molecular Formula	Key Functional Groups	Structural Modifications vs. Artemisinin
3-Hydroxydeoxyartemisinin	C15H22O4 (inferred)	3-hydroxy, deoxygenated lactone	Loss of one oxygen atom; hydroxylation at C3
Deoxyartemisinin (Compound 4)	Likely C15H22O4	Deoxygenated lactone	Loss of oxygen without hydroxylation
7β-Hydroxy-1-deoxy-10-deoxoartemisinin	C15H24O4	7β-hydroxy, 1-deoxy, 10-deoxo	Multiple deoxygenations and hydroxylation at C7
Artemethin-Ⅱ (Compound 9)	C13H22O4	5α,8β-dihydroxy, rearranged rings	Simplified carbon skeleton with dihydroxylation

Physicochemical Properties

• Solubility : Hydroxylation (e.g., 3-hydroxy group) may enhance water solubility compared to deoxyartemisinin.
• Stability : 3-Hydroxydeoxyartemisinin shows metabolic stability in fungal cultures, unlike compound 7, which degrades over time .

Key Research Findings and Gaps

• Synthesis Efficiency : Biotransformation by A. niger is more efficient than chemical methods for introducing hydroxyl groups .
• Data Gaps : Antiplasmodial IC₅₀ values for 3-hydroxydeoxyartemisinin and deoxyartemisinin are missing in the provided evidence, necessitating further studies.